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Compound of Interest

Compound Name: Dicumene chromium

Cat. No.: B15345860

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of Dicumene chromium, also known as bis(cumene)chromium or
bis(isopropylbenzene)chromium. The information is compiled from various scientific sources to
support research and development activities.

Core Properties

Dicumene chromium is an organometallic compound with the chemical formula C1sH24Cr.[1] It
consists of a central chromium atom coordinated to two cumene (isopropylbenzene) ligands.

Physical and Chemical Properties

Quantitative data for Dicumene chromium is primarily based on computed values.
Experimental data is limited in publicly available literature.
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Property Value Source
Molecular Formula CisH24Cr [1]
Molecular Weight 292.42 g/mol [1]

CAS Number 12001-89-7

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Safety and Handling

Dicumene chromium is classified as a hazardous substance. It is a potential carcinogen and
is toxic by skin contact and intravenous routes. It is also a skin and eye irritant. When heated to
decomposition, it emits acrid and irritating fumes.[1]

Hazard Information Details Source

Poison by skin contact and
Toxicity intravenous routes. Moderately  [1]

toxic by ingestion.

Confirmed human carcinogen

Carcinogenicit 1

J Y (ACGIH). ]
Irritancy Skin and eye irritant. [1]
Reactivity Reacts with air and water.

Exposure Limits:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://vdoc.pub/documents/hazardous-chemicals-desk-reference-d2l861lrcdu0
https://vdoc.pub/documents/hazardous-chemicals-desk-reference-d2l861lrcdu0
https://www.benchchem.com/product/b15345860?utm_src=pdf-body
https://vdoc.pub/documents/hazardous-chemicals-desk-reference-d2l861lrcdu0
https://vdoc.pub/documents/hazardous-chemicals-desk-reference-d2l861lrcdu0
https://vdoc.pub/documents/hazardous-chemicals-desk-reference-d2l861lrcdu0
https://vdoc.pub/documents/hazardous-chemicals-desk-reference-d2l861lrcdu0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Organization Limit Source

OSHA PEL TWA 1 mg(Cr)/m3 [1]

ACGIH TLV TWA 0.05 mg(Cr)/m3 [1]
(Chromium(VI)) CL 1

NIOSH REL [1]
Hg(Cr(VD))/m3

Experimental Protocols

Detailed experimental protocols for the synthesis and application of Dicumene chromium are
not readily available in the public domain. However, a general procedure for the synthesis of
related bis(arene)chromium compounds, the Fischer-Hafner synthesis, can be adapted.

Synthesis via Fischer-Hafner Reaction (General
Protocol)

The Fischer-Hafner synthesis is a common method for preparing bis(arene)metal complexes.
The following is a generalized protocol that can be adapted for Dicumene chromium.

Materials:

Anhydrous chromium(lll) chloride (CrCls)

e Aluminum powder (Al)

e Anhydrous aluminum chloride (AICI3)

e Cumene (isopropylbenzene)

e Sodium dithionite (Na2S204)

¢ Agueous sodium hydroxide (NaOH)

e Anhydrous, deoxygenated solvents (e.g., diethyl ether, THF)

 Inert atmosphere apparatus (e.g., Schlenk line or glovebox)
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Procedure:

e Under an inert atmosphere, a mixture of anhydrous chromium(lil) chloride, aluminum
powder, and anhydrous aluminum chloride is prepared in a reaction vessel.

e Cumene is added to the mixture.

e The reaction mixture is heated to promote the reductive Friedel-Crafts reaction, leading to
the formation of the cationic bis(cumene)chromium complex, [(CoH12)2Cr]*.

 After the reaction is complete, the mixture is cooled, and the cationic complex is extracted.

e The cationic complex is then reduced to the neutral Dicumene chromium. This is typically
achieved by treatment with a reducing agent such as sodium dithionite in an alkaline
aqueous solution.

e The resulting Dicumene chromium is then extracted with an organic solvent, and the
solvent is removed under vacuum to yield the final product.

Note: This is a generalized protocol and requires optimization for specific yields and purity.

Applications

The primary application of Dicumene chromium is as a catalyst, particularly in the field of
olefin polymerization.

Ethylene Polymerization Catalyst

Dicumene chromium, often supported on silica or other inorganic oxides, can act as a catalyst
for the polymerization of ethylene to produce polyethylene. The chromium center is the active
site for the coordination and insertion of ethylene monomers.

Visualizations
Logical Relationship of Synthesis
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Logical Flow of Dicumene Chromium Synthesis
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Caption: Logical flow of Dicumene Chromium synthesis.

Experimental Workflow for Catalytic Ethylene
Polymerization
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Experimental Workflow: Ethylene Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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